Cas no 878060-31-2 (N-benzyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide)
N-benzyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-2-({1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)acetamide
- 878060-31-2
- AKOS024621730
- N-benzyl-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfonylacetamide
- N-benzyl-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide
- F2017-0541
- N-benzyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide
-
- Inchi: 1S/C25H29N3O4S/c1-19-11-13-27(14-12-19)25(30)17-28-16-23(21-9-5-6-10-22(21)28)33(31,32)18-24(29)26-15-20-7-3-2-4-8-20/h2-10,16,19H,11-15,17-18H2,1H3,(H,26,29)
- InChI Key: ASHRXFVOVBAEBR-UHFFFAOYSA-N
- SMILES: S(CC(NCC1C=CC=CC=1)=O)(C1=CN(C2C=CC=CC=21)CC(N1CCC(C)CC1)=O)(=O)=O
Computed Properties
- Exact Mass: 467.18787759g/mol
- Monoisotopic Mass: 467.18787759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 782
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 96.9Ų
N-benzyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2017-0541-2μmol |
N-benzyl-2-({1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)acetamide |
878060-31-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2017-0541-5μmol |
N-benzyl-2-({1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)acetamide |
878060-31-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2017-0541-10μmol |
N-benzyl-2-({1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)acetamide |
878060-31-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2017-0541-20μmol |
N-benzyl-2-({1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)acetamide |
878060-31-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2017-0541-1mg |
N-benzyl-2-({1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)acetamide |
878060-31-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2017-0541-2mg |
N-benzyl-2-({1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)acetamide |
878060-31-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2017-0541-3mg |
N-benzyl-2-({1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)acetamide |
878060-31-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2017-0541-4mg |
N-benzyl-2-({1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)acetamide |
878060-31-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2017-0541-5mg |
N-benzyl-2-({1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)acetamide |
878060-31-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2017-0541-10mg |
N-benzyl-2-({1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfonyl)acetamide |
878060-31-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-benzyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on N-benzyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide
Introduction to N-benzyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 878060-31-2)
N-benzyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 878060-31-2, represents a unique molecular structure that combines elements of indole, piperidine, and sulfonamide functionalities. The presence of these specific moieties suggests potential applications in the design of novel therapeutic agents, particularly in the realm of medicinal chemistry.
The molecular architecture of N-benzyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide is characterized by a benzyl group attached to an acetamide moiety, which is further linked to a sulfonyl group. This sulfonyl group is connected to a 1H-indole ring, which itself is substituted with a 4-methylpiperidinyl group at the 2-position. The 2-position of the indole ring also bears an ester group derived from ethylene oxide, contributing to the overall complexity of the molecule.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacological properties of this compound with greater precision. The indole scaffold is well-known for its presence in various bioactive molecules, including several FDA-approved drugs. The incorporation of a 4-methylpiperidinyl group into the structure may enhance solubility and metabolic stability, making it a promising candidate for further investigation.
The sulfonamide functional group is another key feature of N-benzyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide. Sulfonamides are widely recognized for their diverse biological activities, ranging from antimicrobial to anti-inflammatory properties. The presence of this moiety in the context of an indole derivative suggests potential therapeutic applications in areas such as cancer treatment and central nervous system disorders.
In vitro studies have begun to uncover the potential pharmacological profile of this compound. Initial experiments indicate that N-benzyl-2-{(1-(4-methylpiperidin-l -yI)-Z-oxyethyI-IH-indol-l -3-yI)sulfonyl}acetamide exhibits inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For instance, preliminary data suggest that it may interfere with the activity of enzymes such as kinases, which are often dysregulated in cancer cells.
The benzyl group in the molecule may contribute to its binding affinity by forming hydrophobic interactions with target proteins. Additionally, the acetamide moiety could participate in hydrogen bonding interactions, further stabilizing the compound's binding to its intended targets. These interactions are critical for determining the compound's efficacy and selectivity.
One of the most exciting aspects of N-benzyl-Z-{(I-(4-methylpi peridin-l -yI)-Z-oxyethyl-IH-indol-l -3-yI)sulfonyl}acetamide is its potential for structural modification. By varying the substituents on the indole and piperidine rings, researchers can fine-tune its pharmacological properties. This flexibility allows for the exploration of multiple drug-like properties simultaneously, such as potency, selectivity, and pharmacokinetic behavior.
Recent research has also highlighted the importance of understanding the metabolic pathways that affect drug efficacy and safety. Studies using computational methods have predicted that N-benzyl-Z-{(I-(4-methylpi peridin-l -yI)-Z-oxyethyl-IH-indol-l -3-yI)sulfonyl}acetamide may be metabolically stable, suggesting a favorable pharmacokinetic profile. However, further experimental validation is needed to confirm these predictions.
The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes may require multiple steps and careful optimization to achieve high yields and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, may offer more efficient pathways for its preparation.
As interest in targeted therapies continues to grow, compounds like N-benzyl-Z-{(I-(4-methylpi peridin-l -yI)-Z-oxyethyl-IH-indol-l -3-yI)sulfonyl}acetamide are likely to play a significant role in future drug development efforts. Their unique structural features make them attractive candidates for designing molecules that can interact selectively with disease-causing targets.
In conclusion, N-benzyl-Z-{(I-(4-methylpi peridin-l -yI)-Z-oxyethyl-IH-indol-l -3-yI)sulfonyl}acetamide (CAS No. 878060- 31- 2) represents a promising lead compound with potential applications in various therapeutic areas. Its complex molecular structure and diverse functional groups make it an interesting candidate for further pharmacological investigation. As research progresses, this compound may contribute to the development of novel treatments for challenging diseases.
878060-31-2 (N-benzyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)